2-chloro-N-methyl-N-tritylethanamine

• Molecular Formula: C22H22ClN
• Molecular Weight: 335.9 g/mol
• IUPAC Name: 2-chloro-N-methyl-N-tritylethanamine
• InChI: InChI=1S/C22H22ClN/c1-24(18-17-23)22(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16H,17-18H2,1H3
• InChI Key: BQSSIULNIXRXHX-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCl)C(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Description

Structural analogs, however, such as 2-chloro-N-(2-chloroethyl)-N-methylethanamine (mechlorethamine, HN-2) and other chloroethylamine derivatives, are well-documented. These compounds share a core structure featuring a chloroethylamine backbone with varying N-substituents (methyl, ethyl, or additional chloroethyl groups). This article focuses on comparing these analogs based on molecular properties, applications, and research findings from the evidence.

Comparison with Similar Compounds

Structural and Molecular Properties

The following table summarizes key molecular data for chloroethylamine derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS RN	Substituents	Key References
2-Chloro-N-(2-chloroethyl)-N-methylethanamine (Mechlorethamine)	C₅H₁₁Cl₂N	192.06	51-75-2	N-methyl, N-(2-chloroethyl)
2-Chloro-N,N-dimethylethanamine	C₄H₁₀ClN	107.58	107-99-3	N,N-dimethyl
2-Chloro-N,N-diethylethanamine	C₆H₁₄ClN	135.64	100-35-6	N,N-diethyl
2-Chloro-N-(2-chloroethyl)-N-ethylethanamine hydrochloride	C₆H₁₄Cl₃N	206.54	3590-07-6	N-ethyl, N-(2-chloroethyl), HCl

Key Observations :

• Mechlorethamine (HN-2) : A bifunctional alkylating agent with two chloroethyl groups, enabling cross-linking of DNA. Its hydrochloride salt is used in chemotherapy .
• These are often intermediates in organic synthesis .
• Hydrochloride Salts : Enhanced stability and solubility, as seen in 2-chloro-N-(2-chloroethyl)-N-ethylethanamine hydrochloride .

Mechlorethamine (HN-2)

• Use : Chemotherapeutic alkylating agent (nitrogen mustard) for treating Hodgkin’s lymphoma and other cancers. It reacts with DNA to form interstrand cross-links, inhibiting replication .
• Toxicity : Highly reactive, requiring careful handling due to vesicant properties .

N,N-Diethyl and Dimethyl Derivatives

• Applications : Primarily used as intermediates in the synthesis of quaternary ammonium compounds, surfactants, or pharmaceuticals. For example, 2-chloro-N,N-diethylethanamine serves as a precursor for antihistamines or anticonvulsants .
• Stability : Less reactive than mechlorethamine due to the absence of a second chloroethyl group, making them safer for industrial use .

Physicochemical Properties and Reactivity

• Reactivity Trends: Bifunctional agents (e.g., mechlorethamine) exhibit higher electrophilicity due to dual chloroethyl groups, enabling rapid alkylation under physiological conditions . Monofunctional analogs (e.g., N,N-diethyl) require harsher conditions (e.g., strong bases) for nucleophilic substitution reactions .
• Solubility : Hydrochloride salts (e.g., CAS 3590-07-6) are water-soluble, facilitating formulation in medicinal or aqueous systems .

Research Findings and Clinical Relevance

• Mechlorethamine: Clinical Limitations: Rapid hydrolysis in blood (t₁/₂ ~10 minutes) necessitates intravenous administration . Derivative Development: Prodrugs (e.g., cyclophosphamide) were engineered to improve stability and targeting .
• Diethyl Analogs :
  • Synthetic Utility : Used to prepare ion-exchange resins or corrosion inhibitors, highlighting their industrial versatility .